Cas no 376383-05-0 (1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product name: 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 376383-05-0
• MF: C₁₄H₂₁N₅O₂
• MW: 291.348842382431
• CID: 6438060

1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SALOR-INT L217417-1EA
• 1,3-DIMETHYL-7-(2-ME-2-PROPENYL)-8-(PROPYLAMINO)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 1H-Purine-2,6-dione, 3,7-dihydro-1,3-dimethyl-7-(2-methyl-2-propen-1-yl)-8-(propylamino)-

• Inchi： 1S/C14H21N5O2/c1-6-7-15-13-16-11-10(19(13)8-9(2)3)12(20)18(5)14(21)17(11)4/h2,6-8H2,1,3-5H3,(H,15,16)
• InChI Key： BHJVAILKZINIOC-UHFFFAOYSA-N
• SMILES： N1(CC(C)=C)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

1,3-Dimethyl-7-(2-Methylprop-2-en-1-yl)-8-(Propylamino)-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

The compound with CAS No 376383-05-0, known as 1,3-dimethyl-7-(2-methylprop-2-en-1-yl)-8-(propylamino)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the purine dione class of heterocyclic compounds, which are widely studied for their potential applications in drug development and chemical synthesis.

The structure of 1,3-dimethylpurine dione is characterized by a purine ring system with multiple substituents. The molecule features two methyl groups at positions 1 and 3 of the purine ring, a 2-methylpropenyl group at position 7, and a propylamino group at position 8. These substituents contribute to the compound's unique chemical properties and biological activity. Recent studies have highlighted the importance of such substituents in modulating the compound's solubility, stability, and interaction with biological targets.

Purine diones are known for their role in various biochemical processes. The presence of the 2-methylpropenyl group in this compound suggests potential involvement in isoprenoid biosynthesis pathways. Additionally, the propylamino group may enhance the compound's ability to interact with enzymes or receptors, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1,3-dimethylpurine dione through multi-step reactions involving nucleophilic substitutions and cyclizations. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for further studies. The synthesis process involves the use of readily available starting materials and mild reaction conditions, which aligns with green chemistry principles.

In terms of biological activity, 1,3-dimethylpurine dione has shown potential as an anti-inflammatory agent. Studies conducted in vitro have demonstrated its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable lead compound for developing novel anti-inflammatory drugs. Furthermore, its structure suggests possible interactions with key inflammatory pathways involving NF-kappaB and MAPK signaling.

The pharmacokinetic profile of 1,3-dimethylpurine dione has also been investigated. Early studies indicate that the compound exhibits moderate bioavailability when administered orally. Its half-life and clearance rate suggest that it could be suitable for once-daily dosing regimens. However, further studies are required to evaluate its safety profile and potential for toxicity.

From an environmental perspective, purine diones like this compound are generally considered to have low toxicity to aquatic organisms. This makes them attractive candidates for use in agrochemicals or other applications where environmental impact is a concern. However, comprehensive environmental fate studies are needed to confirm these findings.

In conclusion, CAS No 376383-05-0, or 1,3-dimethylpurine dione, represents a significant advancement in the field of heterocyclic chemistry. Its unique structure and promising biological activity position it as a valuable tool for drug discovery and development. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.